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Abstract
Ammonium malate, the ammonium salt of malic acid, is a chiral compound with relevance in

diverse scientific fields, including materials science and the food industry.[1] This technical

guide provides a comprehensive overview of the synthesis, physicochemical properties, and

crystallographic data of ammonium malate. Detailed experimental protocols for its preparation

and characterization are presented, alongside a summary of its known applications. This

document aims to serve as a core resource for professionals engaged in research and

development involving this compound.

Chemical Identity and Physical Properties
Ammonium malate can exist as either monoammonium malate or diammonium malate, and

in R, S, or racemic (DL) configurations.[1][2][3] The diammonium salt is commonly used as a

flavoring agent and acidity regulator in food products, identified by the E number E349.[1][2][3]

Table 1: Physicochemical Properties of Ammonium Malate Variants
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Property
Diammonium
Malate

Monoammonium
Hydrogen Malate

Source

Molecular Formula C₄H₁₂N₂O₅ C₄H₉NO₅ [1][4][5][6]

Molecular Weight 168.15 g/mol 151.12 g/mol [4][6][7]

Appearance White crystalline solid - [1]

Boiling Point 306.4 °C - [4][7]

Flash Point 153.4 °C - [4][7]

CAS Number
20261-05-6, 6283-27-

8
6283-27-8, 5972-71-4 [1][4][6][8][9]

Synthesis of Ammonium Malate
The primary method for synthesizing ammonium malate is a straightforward acid-base

neutralization reaction between malic acid and an ammonia solution.[1]

General Laboratory-Scale Synthesis Protocol
This protocol outlines the synthesis of ammonium malate crystals.

Materials:

L-malic acid

Ammonia solution (e.g., 25% in water)

Deionized water

Magnetic stirrer and stir bar

pH meter

Evaporating dish or crystallizing dish

Procedure:
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Dissolve a known quantity of L-malic acid in deionized water in a beaker with constant

stirring.

Slowly add the ammonia solution dropwise to the malic acid solution. The reaction is

exothermic, and a slight increase in temperature to approximately 40°C may be observed

when using a 1:1 molar ratio.[1]

Continuously monitor the pH of the solution. Continue adding the ammonia solution until the

desired pH is reached. For the synthesis of ammonium malate for nonlinear optical

applications, a pH of 4.5 has been reported.[10]

Once the desired pH is achieved, continue stirring the solution for several hours (e.g., 6

hours) to ensure the reaction goes to completion.[1]

Transfer the resulting solution to an evaporating dish and allow the solvent to evaporate

slowly at a controlled temperature. For instance, single crystals have been grown by slow

evaporation at 35°C in a constant-temperature bath.[10]

Collect the resulting ammonium malate crystals.

Starting Materials Reaction Process
Crystallization

Malic Acid
Dissolve Malic Acid
in Deionized Water

Ammonia Solution

Add Ammonia Solution
(Exothermic Reaction) Monitor and Adjust pH Stir for 6 hours Slow Evaporation

of Solvent
Ammonium Malate

Crystals

Click to download full resolution via product page

Caption: General workflow for the synthesis of ammonium malate.
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The crystal structure of ammonium malate has been investigated using single-crystal X-ray

diffraction. It has been reported to crystallize in the monoclinic crystal system with a non-

centrosymmetric space group 'Cc', which is a prerequisite for second-harmonic generation

(SHG) applications.[1][10]

Table 2: Crystallographic Data for Ammonium Malate

Parameter Value Source

Crystal System Monoclinic [1][10]

Space Group Cc [1][10]

Crystal Dimensions Up to 38 x 35 x 27 mm³ [1][10]

The structural integrity of the grown crystals can be assessed by high-resolution X-ray

diffraction (HRXRD) rocking curve measurements.[10] The crystalline nature of the synthesized

material can also be confirmed by Powder X-ray Diffraction (PXRD).[1]

Spectroscopic and Thermal Properties
Fourier-transform infrared (FTIR) spectroscopy is employed to identify the functional groups

present in the ammonium malate compound.[10] Thermal stability can be evaluated using

thermogravimetric analysis (TGA) and differential thermal analysis (DTA).[10] While specific

decomposition temperatures for ammonium malate are not readily available in the provided

search results, the thermal decomposition of ammonium salts of carboxylic acids is a known

area of study.[11]

Applications
Ammonium malate has several applications across different fields:

Materials Science: It is used as an organic additive to modify the properties of crystalline

materials. For example, doping with ammonium malate can enhance the optical

transparency and mechanical hardness of ammonium dihydrogen phosphate (ADP) crystals,

which are used in non-linear optical applications.[1]
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Food Industry: As mentioned, diammonium malate is used as a food additive (E349) acting

as a flavoring agent and acidity regulator.[1][2][3]

Biochemistry: Malate plays a crucial role in ammonia assimilation in biological systems by

providing carbon skeletons for amino acid synthesis.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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